1-[(4-Bromophenoxy)acetyl]imidazolidin-2-one

• IUPAC Name: 1-[2-(4-bromophenoxy)acetyl]imidazolidin-2-one
• InChI: InChI=1S/C11H11BrN2O3/c12-8-1-3-9(4-2-8)17-7-10(15)14-6-5-13-11(14)16/h1-4H,5-7H2,(H,13,16)
• InChI Key: VWVQBACYOZNMCW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)N1)C(=O)COC2=CC=C(C=C2)Br
• Molecular Formula: C11H11BrN2O3
• Molecular Weight: 299.12 g/mol
• Solubility: >44.9 [ug/mL] (The mean of the results at pH 7.4)

Description

1-[(4-Bromophenoxy)acetyl]imidazolidin-2-one is a chemical compound that is widely used in scientific research due to its unique properties. It is a white crystalline powder that is soluble in water and other polar solvents. This compound is also known as BPAI or BPAI-1 and is commonly used as a reagent in organic synthesis. In

Scientific Research Applications

1-[(4-Bromophenoxy)acetyl]imidazolidin-2-one is widely used in scientific research as a reagent in organic synthesis. It is also used as a tool compound to study the mechanism of action of various enzymes and proteins. BPAI-1 is also used in drug discovery research to identify potential drug targets and to develop new drugs. In addition, BPAI-1 is used in the synthesis of other compounds that have potential applications in various fields, including medicine, agriculture, and materials science.

Mechanism of Action

The mechanism of action of 1-[(4-Bromophenoxy)acetyl]imidazolidin-2-one is not fully understood. However, it is believed to act as an inhibitor of various enzymes and proteins. BPAI-1 is known to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. BPAI-1 has also been shown to inhibit the activity of various kinases, including protein kinase A and protein kinase C.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[(4-Bromophenoxy)acetyl]imidazolidin-2-one are not well characterized. However, studies have shown that BPAI-1 can affect various physiological processes, including neurotransmission, cell signaling, and gene expression. BPAI-1 has also been shown to have anti-inflammatory and anti-tumor properties.

Advantages and Limitations for Lab Experiments

The main advantages of using 1-[(4-Bromophenoxy)acetyl]imidazolidin-2-one in lab experiments are its high purity and stability. BPAI-1 is also relatively easy to synthesize, making it a cost-effective reagent for organic synthesis. However, the main limitation of using BPAI-1 is its potential toxicity. Studies have shown that BPAI-1 can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 1-[(4-Bromophenoxy)acetyl]imidazolidin-2-one. One area of research is the development of new synthetic methods for BPAI-1 that are more efficient and cost-effective. Another area of research is the identification of new targets for BPAI-1, which could lead to the development of new drugs for various diseases. Additionally, further studies are needed to fully understand the mechanism of action and physiological effects of BPAI-1.

Synthesis Methods

The synthesis of 1-[(4-Bromophenoxy)acetyl]imidazolidin-2-one involves the reaction between 4-bromophenol and imidazolidin-2-one in the presence of acetic anhydride. The reaction is carried out under reflux conditions, and the product is obtained in high yield after purification by recrystallization. This method is widely used in the synthesis of BPAI-1 due to its simplicity and efficiency.